Cas no 40728-68-5 (6,8-dichloro-2-[3-(trifluoromethyl)phenyl]-4H-3,1-benzoxazin-4-one)

• Product Name: 6,8-dichloro-2-[3-(trifluoromethyl)phenyl]-4H-3,1-benzoxazin-4-one
• CAS No: 40728-68-5
• MF: C₁₅H₆Cl₂F₃NO₂
• MW: 360.114852428436
• CID: 2633572
• PubChem ID: 1042624
• Update Time: 2025-05-19

6,8-dichloro-2-[3-(trifluoromethyl)phenyl]-4H-3,1-benzoxazin-4-one Chemical and Physical Properties

Names and Identifiers

• 6,8-dichloro-2-[3-(trifluoromethyl)phenyl]-3,1-benzoxazin-4-one
• AKOS005105906
• 6,8-Dichloro-2-(3-(trifluoromethyl)phenyl)-4H-3,1-benzoxazin-4-one
• 6,8-dichloro-2-(3-(trifluoromethyl)phenyl)-4H-benzo[d][1,3]oxazin-4-one
• SCHEMBL7193264
• 40728-68-5
• AA-768/34978030
• 6,8-dichloro-2-[3-(trifluoromethyl)phenyl]-4H-3,1-benzoxazin-4-one
• JS-1263

• Inchi： 1S/C15H6Cl2F3NO2/c16-9-5-10-12(11(17)6-9)21-13(23-14(10)22)7-2-1-3-8(4-7)15(18,19)20/h1-6H
• InChI Key： UYVHVZVFCQMUTO-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2C(=O)OC(C3C=CC=C(C(F)(F)F)C=3)=NC=21)Cl

Computed Properties

• Exact Mass: 358.973
• Monoisotopic Mass: 358.973
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 38.7Ų

Additional information on 6,8-dichloro-2-[3-(trifluoromethyl)phenyl]-4H-3,1-benzoxazin-4-one

6,8-Dichloro-2-[3-(Trifluoromethyl)phenyl]-4H-3,1-benzoxazin-4-one: A Comprehensive Overview

6,8-Dichloro-2-[3-(trifluoromethyl)phenyl]-4H-3,1-benzoxazin-4-one (CAS No. 40728-68-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzoxazines, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements related to this compound.

The chemical structure of 6,8-dichloro-2-[3-(trifluoromethyl)phenyl]-4H-3,1-benzoxazin-4-one is characterized by a benzoxazine core with specific substituents. The presence of dichloro groups at positions 6 and 8, along with a trifluoromethyl-substituted phenyl group at position 2, imparts unique physical and chemical properties to the molecule. These substituents play a crucial role in determining the compound's reactivity and biological activity.

The synthesis of 6,8-dichloro-2-[3-(trifluoromethyl)phenyl]-4H-3,1-benzoxazin-4-one has been extensively studied in recent years. One common approach involves the condensation of an appropriate amine with a substituted salicylaldehyde followed by cyclization. The specific conditions and reagents used in this process can significantly influence the yield and purity of the final product. For instance, the use of Lewis acids as catalysts has been shown to enhance the efficiency of the cyclization step.

In terms of biological activity, 6,8-dichloro-2-[3-(trifluoromethyl)phenyl]-4H-3,1-benzoxazin-4-one has demonstrated promising results in various assays. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For example, a recent study published in the Journal of Medicinal Chemistry reported that 6,8-dichloro-2-[3-(trifluoromethyl)phenyl]-4H-3,1-benzoxazin-4-one effectively inhibits the proliferation of human breast cancer cells by inducing apoptosis and cell cycle arrest.

The mechanism of action of 6,8-dichloro-2-[3-(trifluoromethyl)phenyl]-4H-3,1-benzoxazin-4-one is an area of ongoing research. Initial findings suggest that it may target multiple signaling pathways involved in cancer progression. Specifically, it has been shown to modulate the expression of key proteins such as p53 and Bcl-2, which are critical regulators of cell survival and death. Additionally, this compound has been found to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor known to promote inflammation and cancer development.

Beyond its anti-cancer properties, 6,8-dichloro-2-[3-(trifluoromethyl)phenyl]-4H-3,1-benzoxazin-4-one has also shown potential as an anti-inflammatory agent. In vitro studies have demonstrated its ability to reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide-stimulated macrophages. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 6,8-dichloro-2-[3-(trifluoromethyl)phenyl]-4H-3,1-benzoxazin-4-one have also been investigated to assess its suitability for therapeutic applications. Preclinical studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. However, further research is needed to optimize its pharmacokinetic parameters for clinical use.

In conclusion, 6,8-dichloro-2-[3-(trifluoromethyl)phenyl]-4H-3,1-benzoxazin-4-one (CAS No. 40728-68-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive target for further investigation and development. As research continues to advance our understanding of this compound's mechanisms of action and therapeutic applications, it holds promise for addressing unmet medical needs in areas such as cancer and inflammatory diseases.